Nascent developments in main group element-catalyzed hydrosilylation and dehydrogenative silylation of alkenes and alkynes
Organic Chemistry Frontiers Pub Date: 2023-12-13 DOI: 10.1039/D3QO01777J
Abstract
Hydrosilylation and dehydrogenative silylation of alkenes and alkynes are vital transformations in organic synthesis and have garnered significant attention due to their widespread applications in the preparation of organosilicon materials. Among the catalysts used for hydrosilylation and dehydrogenative silylation reactions, main group elements have emerged as promising alternatives to transition metals due to their abundance, low cost, and minimal toxicity. This review article provides an exhaustive survey of recent advancements in the main group element-catalyzed hydrosilylation and dehydrogenative silylation of alkenes and alkynes. The survey encompasses an in-depth analysis of the diverse catalytic systems developed over the years, highlighting mechanistic insights and their distinct chemo-, regio-, and stereoselectivity. Furthermore, the challenges and limitations researchers face in the field have been addressed, including catalyst design, stability, and substrate compatibility.
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